Cas no 62721-76-0 (1-Hepten-3-amine, N,N-dibutyl-2-methyl-)

• Product name: 1-Hepten-3-amine, N,N-dibutyl-2-methyl-
• CAS No: 62721-76-0
• MF: C₁₆H₃₃N
• MW: 239.43992
• CID: 434128
• PubChem ID: 71383452

1-Hepten-3-amine, N,N-dibutyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-3-amine, N,N-dibutyl-2-methyl-
• N,N-dibutyl-2-methylhept-1-en-3-amine
• DTXSID50805769
• 62721-76-0

• Inchi： InChI=1S/C16H33N/c1-6-9-12-16(15(4)5)17(13-10-7-2)14-11-8-3/h16H,4,6-14H2,1-3,5H3
• InChI Key： PBHZDWZFBLFFIM-UHFFFAOYSA-N
• SMILES： CCCCC(C(=C)C)N(CCCC)CCCC

Computed Properties

• Exact Mass: 239.26149
• Monoisotopic Mass: 239.261300057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24